Cas no 2680901-62-4 (tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate)
tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- 2680901-62-4
- tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate
- EN300-28300578
- tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate
-
- Inchi: 1S/C17H23BrN2O2/c1-16(2,3)22-15(21)20-17(4,5)9-11-10-19-14-7-6-12(18)8-13(11)14/h6-8,10,19H,9H2,1-5H3,(H,20,21)
- InChI Key: XBBJKWMXBZQIHH-UHFFFAOYSA-N
- SMILES: BrC1C=CC2=C(C=1)C(=CN2)CC(C)(C)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 366.09429g/mol
- Monoisotopic Mass: 366.09429g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 54.1Ų
tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-28300578-1g |
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate |
2680901-62-4 | 1g |
$1515.0 | 2023-09-07 | ||
| Enamine | EN300-28300578-5g |
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate |
2680901-62-4 | 5g |
$4391.0 | 2023-09-07 | ||
| Enamine | EN300-28300578-10g |
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate |
2680901-62-4 | 10g |
$6512.0 | 2023-09-07 | ||
| Enamine | EN300-28300578-0.05g |
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate |
2680901-62-4 | 95.0% | 0.05g |
$1272.0 | 2025-03-19 | |
| Enamine | EN300-28300578-0.1g |
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate |
2680901-62-4 | 95.0% | 0.1g |
$1332.0 | 2025-03-19 | |
| Enamine | EN300-28300578-0.25g |
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate |
2680901-62-4 | 95.0% | 0.25g |
$1393.0 | 2025-03-19 | |
| Enamine | EN300-28300578-0.5g |
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate |
2680901-62-4 | 95.0% | 0.5g |
$1453.0 | 2025-03-19 | |
| Enamine | EN300-28300578-1.0g |
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate |
2680901-62-4 | 95.0% | 1.0g |
$1515.0 | 2025-03-19 | |
| Enamine | EN300-28300578-2.5g |
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate |
2680901-62-4 | 95.0% | 2.5g |
$2969.0 | 2025-03-19 | |
| Enamine | EN300-28300578-5.0g |
tert-butyl N-[1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-yl]carbamate |
2680901-62-4 | 95.0% | 5.0g |
$4391.0 | 2025-03-19 |
tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Ke Chen,Shuai Liu,Liang Mei,Feng Jin,Bo Zhang,Fengxiang Ma,Yewei Chen,Hong Deng,Min Guo,Qingxu Yu Analyst, 2020,145, 1524-1530
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
Additional information on tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate
Research Brief on tert-Butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate (CAS: 2680901-62-4)
The compound tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate (CAS: 2680901-62-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
Recent studies have highlighted the role of tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate as a key intermediate in the synthesis of indole-based small molecules. Indole derivatives are known for their diverse pharmacological properties, including anticancer, antimicrobial, and anti-inflammatory activities. The presence of a bromo substituent at the 5-position of the indole ring enhances the compound's reactivity, making it a versatile building block for further chemical modifications.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate via a multi-step procedure involving palladium-catalyzed cross-coupling reactions. The compound was subsequently used to generate a library of novel indole derivatives, which were screened for their inhibitory activity against various kinase targets. Preliminary results indicated promising activity against specific kinases implicated in cancer progression.
Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the compound's potential as a precursor for the development of protease inhibitors. The researchers utilized tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate to synthesize a series of analogs, which were evaluated for their ability to inhibit viral proteases. The findings suggested that certain analogs exhibited potent inhibitory effects, paving the way for further optimization and preclinical studies.
Beyond its applications in drug discovery, tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate has also been investigated for its role in chemical biology. A recent publication in ACS Chemical Biology described the use of this compound as a molecular probe to study protein-ligand interactions. The bromoindole moiety was found to selectively bind to specific protein domains, providing insights into the structural basis of ligand recognition.
In conclusion, tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate (CAS: 2680901-62-4) represents a valuable tool in medicinal chemistry and chemical biology. Its versatility as a synthetic intermediate and its potential therapeutic applications make it a compound of significant interest for future research. Further studies are warranted to fully elucidate its pharmacological profile and explore its utility in drug development.
2680901-62-4 (tert-butyl N-1-(5-bromo-1H-indol-3-yl)-2-methylpropan-2-ylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)